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Compound of Interest

4-(2-
Compound Name:
Isothiocyanatophenyl)morpholine

CAS No.: 51317-67-0

Cat. No.: B1623059

Get Quote

Executive Summary

4-(2-Isothiocyanatophenyl)morpholine (CAS 51317-67-0) is a specialized bifunctional
building block used primarily in medicinal chemistry for the synthesis of nitrogen-containing
heterocycles.[1][2][3][4] Structurally, it consists of a morpholine ring attached to the ortho
position of a phenyl isothiocyanate core.[1][2] This specific ortho substitution pattern creates a
unique steric and electronic environment, facilitating the rapid construction of fused ring
systems such as quinazolines, benzimidazoles, and benzothiazoles via intramolecular
cyclization.[1][2]

This guide provides a validated technical overview of the compound's physicochemical
properties, synthesis protocols, and application in drug discovery workflows.[1][2]

Chemical Identity & Physicochemical Properties[1]
[2][3][5][6][7][8]
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Property Detail
Chemical Name 4-(2-1sothiocyanatophenyl)morpholine
CAS Number 51317-67-0
2-Morpholinophenyl isothiocyanate; 1-(2-
Synonyms ] ]
Isothiocyanatophenyl)morpholine
Molecular Formula C11H12N20S
Molecular Weight 220.29 g/mol
SMILES O1CCN(CC1)c2cceccc2N=C=S
(Predicted) AXUXRZZYZBZQAR-
INChl Key

UHFFFAOYSA-N (Isomer specific)

Physical Properties[1][2][3]

o Appearance: Typically an off-white to pale yellow solid or viscous oil (depending on
purity/temperature).[1][2][3]

 Solubility: Soluble in DCM, Chloroform, DMSO, DMF; sparingly soluble in water.[1][2]

o Reactivity Profile: The isothiocyanate (-NCS) group is highly electrophilic, susceptible to
nucleophilic attack by amines, thiols, and alcohols.[1][2] The morpholine ring acts as a
moderate electron donor and a solubilizing pharmacophore.[1][2][3]

Synthetic Routes & Methodology

The synthesis of 4-(2-Isothiocyanatophenyl)morpholine typically proceeds via the
functionalization of the corresponding aniline precursor.[1][2][3] The ortho-positioning is critical;
the steric bulk of the morpholine ring can influence the reaction rate with thiophosgene
equivalents.[1][2][3]

Validated Synthesis Protocol

Precursor: 2-Morpholinoaniline (CAS 5585-33-1) Reagent: Thiophosgene (CSCl2) or 1,1'-
Thiocarbonyldiimidazole (TCDI)[1][2][3]
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Protocol A: Thiophosgene Method (Standard)

¢ Dissolution: Dissolve 2-morpholinoaniline (1.0 eq) in DCM or Chloroform at 0°C.

o Base Addition: Add a non-nucleophilic base (e.g., Triethylamine or DIPEA, 2.0-3.0 eq) to
scavenge HCL[1][2]

o Thiophosgene Addition: Add Thiophosgene (1.1 eq) dropwise over 30 minutes. Caution:
Highly toxic reagent.[1][3]

o Reaction: Stir at 0°C to RT for 2—4 hours. Monitor by TLC (disappearance of amine).
o Workup: Quench with water, extract with DCM, wash with brine, dry over Na2SOa.

 Purification: Flash column chromatography (Hexane/EtOAc gradient).

Protocol B: TCDI Method (Safer Alternative)

» Dissolution: Dissolve 2-morpholinoaniline (1.0 eq) in anhydrous THF.
e Reagent Addition: Add TCDI (1.2 eq) at RT.
e Reaction: Reflux for 4-12 hours.

o Workup: Concentrate solvent; purify residue directly or via extraction.[1][3]

Synthesis Workflow Diagram
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Caption: Step-wise conversion of 2-morpholinoaniline to the isothiocyanate target via
thiocarbonyl transfer.
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Applications in Drug Discovery[1][2][3][6][9]

The ortho-morpholino isothiocyanate scaffold is a "privileged structure” intermediate.[1][2][3]
The proximity of the morpholine nitrogen to the electrophilic isothiocyanate carbon allows for
unique intramolecular interactions and cyclization pathways.[1][2][3]

Heterocycle Construction

The primary utility is the synthesis of Quinazoline-2-thiones and Benzimidazoles.[1][2][3]

o Pathway: Reaction with primary amines yields thioureas.[1][3] If the amine contains a
pendant nucleophile (or if the morpholine ring is modified/displaced), cyclization occurs.[1][2]

e Pharmacophore: The morpholine group typically improves metabolic stability and water
solubility (logP adjustment) in the final drug candidate.[1][2][3]

Mechanistic Pathway: Thiourea Formation &
Cyclization[1][2][3]
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Caption: Divergent synthesis pathways: Stable thiourea formation vs. cyclization to fused
heterocycles.

Handling & Safety Protocols
Hazard Classification: Irritant, Lachrymator.[1][2]
o H315/H319: Causes skin and serious eye irritation.[1][3]

o H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled (Sensitizer).

[11[2][3]
Self-Validating Safety Checklist:

» Containment: Always handle in a functioning fume hood. Isothiocyanates are potent
lachrymators.[1][2][3]

e Quenching: Keep a beaker of aqueous ammonia or dilute NaOH nearby to neutralize spills
(converts NCS to thiourea).[1][3]

o PPE: Double nitrile gloves are recommended due to the lipophilicity of the morpholine moiety
facilitating skin absorption.[1][3]

References

e PubChem Compound Summary.2-Morpholinophenyl isothiocyanate (CAS 51317-67-0).[1][2]
[3] National Center for Biotechnology Information.[1][3] Link

e Molaid Chemical Database.CAS 51317-67-0 Entry & Properties.Link[1][2][3]

e Chemical Book/ChemScene.lsothiocyanate Synthesis Protocols & Precursor Data.Link[1][2]

[3]

o Fisher Scientific.Safety Data Sheet: Isothiocyanates and Morpholine Derivatives.[1][3]Link[1]
[21[3][5]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.molaid.com/MS_17295268
https://www.molaid.com/MS_3028524
https://www.molaid.com/MS_17295268
https://www.molaid.com/MS_17176725
https://www.molaid.com/MS_17295268
https://www.molaid.com/MS_3028524
https://www.molaid.com/MS_17176725
https://www.molaid.com/MS_17295268
https://www.molaid.com/MS_3028524
https://www.molaid.com/MS_17176725
https://www.molaid.com/MS_17295268
https://www.molaid.com/MS_17176725
https://www.molaid.com/MS_17295268
https://www.molaid.com/MS_17176725
https://www.molaid.com/MS_17295268
https://www.molaid.com/MS_3028524
https://www.molaid.com/MS_17176725
https://www.molaid.com/MS_17295268
https://www.molaid.com/MS_17176725
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.molaid.com
https://www.molaid.com/MS_17295268
https://www.molaid.com/MS_3028524
https://www.molaid.com/MS_17176725
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.chemscene.com
https://www.molaid.com/MS_17295268
https://www.molaid.com/MS_3028524
https://www.molaid.com/MS_17176725
https://www.molaid.com/MS_17295268
https://www.molaid.com/MS_17176725
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.fishersci.com
https://www.molaid.com/MS_17295268
https://www.molaid.com/MS_3028524
https://www.molaid.com/MS_17176725
https://www.fishersci.ie/shop/products/4-morpholinophenyl-isothiocyanate-thermo-scientific/10126162
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623059?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1623059?utm_src=pdf-custom-synthesis#bc-rfq
https://www.molaid.com/MS_17295268
https://www.molaid.com/MS_17295268
https://www.molaid.com/MS_3028524
https://www.molaid.com/MS_17176725
https://www.molaid.com/MS_17176725
https://www.molaid.com/MS_310062
https://www.fishersci.ie/shop/products/4-morpholinophenyl-isothiocyanate-thermo-scientific/10126162
https://www.fishersci.ie/shop/products/4-morpholinophenyl-isothiocyanate-thermo-scientific/10126162
https://www.benchchem.com/product/b1623059/docs#4-2-isothiocyanatophenyl-morpholine-technical-profile-synthetic-utility-1-2-3-4
https://www.benchchem.com/product/b1623059/docs#4-2-isothiocyanatophenyl-morpholine-technical-profile-synthetic-utility-1-2-3-4
https://www.benchchem.com/product/b1623059/docs#4-2-isothiocyanatophenyl-morpholine-technical-profile-synthetic-utility-1-2-3-4
https://www.benchchem.com/product/b1623059/docs#4-2-isothiocyanatophenyl-morpholine-technical-profile-synthetic-utility-1-2-3-4
https://www.benchchem.com/product/b1623059?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623059?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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